Cas no 2171789-98-1 (5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)
5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
- EN300-1539385
- 5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
- 2171789-98-1
-
- Inchi: 1S/C32H35N3O5/c36-30(37)16-15-29(31(38)35-18-8-17-34(19-20-35)21-23-9-2-1-3-10-23)33-32(39)40-22-28-26-13-6-4-11-24(26)25-12-5-7-14-27(25)28/h1-7,9-14,28-29H,8,15-22H2,(H,33,39)(H,36,37)
- InChI Key: KVFKTAQQXXBKMZ-UHFFFAOYSA-N
- SMILES: O(C(NC(CCC(=O)O)C(N1CCCN(CC2C=CC=CC=2)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 541.25767123g/mol
- Monoisotopic Mass: 541.25767123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 840
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 99.2Ų
5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1539385-0.05g |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1539385-0.1g |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1539385-0.25g |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1539385-0.5g |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1539385-1.0g |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1539385-2.5g |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1539385-5.0g |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1539385-10.0g |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1539385-50mg |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1539385-100mg |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171789-98-1 | 100mg |
$2963.0 | 2023-09-26 |
5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
Recent Advances in the Study of 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171789-98-1)
The compound 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171789-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a benzyl-diazepane moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, has shown promise in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the synthesis of complex bioactive molecules.
One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective group for the amino functionality, allowing for selective deprotection under mild conditions, which is crucial for the stepwise assembly of peptides. Researchers have demonstrated that the incorporation of this compound into peptide chains can enhance the solubility and stability of intermediate products, thereby improving the overall efficiency of the synthesis process. Additionally, the benzyl-diazepane moiety has been explored for its potential to modulate the pharmacokinetic properties of resulting peptides.
Recent publications have also highlighted the compound's utility in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid as a key intermediate in the synthesis of peptide-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that the resulting inhibitors exhibited enhanced binding affinity and selectivity, attributed to the structural contributions of the benzyl-diazepane and Fmoc-protected amino acid components.
Another significant advancement involves the exploration of this compound in the field of targeted drug delivery. Researchers have utilized its structural features to design prodrugs that can be selectively activated in specific physiological environments. For example, a recent study in Bioconjugate Chemistry described the development of a prodrug system where the Fmoc group was used to mask the active site of a therapeutic peptide, with the benzyl-diazepane moiety facilitating targeted release in response to enzymatic cleavage. This approach holds promise for improving the specificity and reducing the off-target effects of peptide-based therapeutics.
In addition to its applications in peptide synthesis and drug development, the compound has also been investigated for its potential in chemical biology research. A study in ACS Chemical Biology explored its use as a molecular probe to study protein-protein interactions. The Fmoc group was employed to introduce a fluorescent label, enabling the visualization of binding events in real-time. The benzyl-diazepane moiety was found to enhance the probe's affinity for certain protein targets, making it a valuable tool for elucidating complex biological mechanisms.
Despite these promising developments, challenges remain in the optimization of the compound's synthetic routes and its scalability for industrial applications. Recent efforts have focused on improving the yield and purity of 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid through the development of more efficient catalytic systems and purification techniques. A study in Organic Process Research & Development reported a novel catalytic method that significantly reduced the formation of by-products, thereby enhancing the overall efficiency of the synthesis process.
In conclusion, 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171789-98-1) represents a versatile and valuable compound in the fields of peptide synthesis, drug development, and chemical biology. Its unique structural features enable a wide range of applications, from enhancing the efficiency of peptide synthesis to facilitating the development of targeted therapeutics. Ongoing research continues to uncover new possibilities for this molecule, underscoring its potential to drive innovation in the chemical and biomedical sciences.
2171789-98-1 (5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)